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Compound of Interest

Compound Name: 3-lodotetrahydrofuran

Cat. No.: B053241

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount. This document provides comprehensive guidance on the personal
protective equipment (PPE), operational procedures, and disposal plans for 3-
lodotetrahydrofuran, a compound requiring careful handling due to its potential hazards.
Adherence to these protocols is critical for minimizing risk and ensuring a safe research
environment.

Hazard Identification and Safety Precautions

3-lodotetrahydrofuran is classified as a substance that can cause skin and serious eye
irritation. It may also lead to respiratory irritation and is harmful if swallowed.[1][2] Similar to its
parent compound, tetrahydrofuran (THF), it should be treated as a flammable liquid and a
potential peroxide former.[3] Peroxide formation can lead to explosive hazards, especially upon
concentration.[4] Therefore, it is crucial to handle this chemical with appropriate safety
measures in a controlled laboratory setting.

Summary of Hazards:
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Hazard Statement Classification

Harmful if swallowed Acute Toxicity, Oral (Category 4)[1]
Causes skin irritation Skin Irritation (Category 2)[1]
Causes serious eye irritation Eye Irritation (Category 2)[1]

Specific Target Organ Toxicity (Single Exposure)
[1]

May cause respiratory irritation

Flammable Liquids (Category 2) (Assumed from

Highly flammable liquid and vapor (precaution
gnly q por (p ) THF)

May form explosive peroxides (precaution) Peroxide Former (Assumed from THF)[4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when handling 3-
lodotetrahydrofuran. The following PPE is mandatory to prevent exposure through inhalation,
skin contact, and eye contact.
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PPE Category Specific Requirements

Weatr tightly fitting safety goggles or a face
shield (minimum 8-inch).[5] Eye protection must

Eye and Face Protection be tested and approved under appropriate
government standards such as NIOSH (US) or
EN 166 (EU).[5]

Wear a flame-resistant or retardant lab coat,
_ . fully buttoned with sleeves of sufficient length to
Skin and Body Protection )
prevent skin exposure.[6] Full-length pants and

closed-toe footwear are required.[5][6]

Handle with chemical-resistant gloves (e.g.,
laminate film or nitrile).[3][6] Gloves must be
] inspected prior to use and proper glove removal
Hand Protection ) ) )
technigue must be followed to avoid skin
contact.[5][3] Dispose of contaminated gloves

immediately after use.[5][3]

Work should be conducted in a certified ducted
fume hood.[3][6] If there is a risk of inhalation
and engineering controls are insufficient, a full-
Respiratory Protection face respirator with multi-purpose combination
(US) respirator cartridges should be used.[6]
Respirator users must be trained and fit-tested.

[5]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of 3-lodotetrahydrofuran from
receipt to temporary storage.

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any signs of damage or leakage.

o Check for the formation of white crystals around the cap or on the bottle, which could
indicate peroxide formation.[6] If crystals are present, do not open the container and contact
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your institution's Environmental Health and Safety (EHS) office immediately.[4]

Label the container with the date of receipt and the date it was first opened.
. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[7][8]

Keep the container tightly closed and upright to prevent leakage.[5]

Store in an approved, labeled container and protect from physical damage and direct
sunlight.[6][8]

Segregate from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[9]

. Handling:

All work with 3-lodotetrahydrofuran must be conducted in a certified chemical fume hood
with the sash at the lowest practical height.[5][3]

Ensure that an eyewash station and safety shower are readily accessible.[6][9]

Use explosion-proof equipment and take measures to prevent the buildup of electrostatic
charge.[5][7] Ground and bond containers and receiving equipment.[7][8]

Avoid contact with skin, eyes, and clothing.[5][6] Do not breathe vapors or mist.[5]

Practice good industrial hygiene: wash hands thoroughly after handling, before breaks, and
at the end of the workday.[5][8] Do not eat, drink, or smoke in the handling area.[7][8]

. Spill Response:
Small Spills (<1 Liter):
o Evacuate the immediate area and alert others.

o Wear appropriate PPE.
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o Confine the spill using absorbent material from a spill kit.

o Collect the absorbed material into a sealable container, label it as hazardous waste, and
do not allow it to dry out.[10]

o Large Spills (>1 Liter):
o Immediately evacuate the area and notify your supervisor and institutional EHS.
o Do not attempt to clean up a large spill yourself.

Disposal Plan

Proper disposal of 3-lodotetrahydrofuran and its contaminated waste is crucial to prevent
environmental contamination and ensure safety.

1. Peroxide Testing:

» Due to its potential to form peroxides, test containers for peroxide concentration every 3
months after opening.[6]

e Dispose of the chemical within one year of purchase.[6]
2. Waste Collection:

o Collect all waste containing 3-lodotetrahydrofuran, including contaminated gloves,
absorbent materials, and empty containers, in a designated, properly labeled, and sealed
hazardous waste container.

¢ Do not mix peroxide-containing solvents with other waste streams.[4]
3. Disposal Procedure:

» Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.[9]

« |If peroxide concentrations are above 100 ppm, specific disposal procedures must be
followed through your institution's regulated waste program.[4]
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» For peroxide concentrations greater than 400 ppm, do not move the container and contact
your EHS department for assistance with safe disposal.[4]

Workflow for Handling 3-lodotetrahydrofuran
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Workflow for Handling 3-lodotetrahydrofuran

Preparation

Don PPE

Prepare Fume Hood

Receive & Inspect Chemical

Store Appropriately

Conduct Experiment

Cleanup & Disposal Emergency

Segregate Waste Decontaminate Work Area Spill Occurs
Test for Peroxides Doff PPE Follow Spill Protocol
Dispose via EHS

Click to download full resolution via product page

Caption: Workflow from preparation to disposal for 3-lodotetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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